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Core Scientific profile

The table below summarizes the key technical aspects of Aderbasib for research purposes.

Property Description

Drug Type Small molecule drug [1]

Synonyms INCB7839, INCB007839 [1] [2]

CAS Registry 791828-58-5 [1] [2]

Molecular Formula C₂₁H₂₈N₄O₅ [1] [2]

Mechanism of
Action

Potent, orally active inhibitor of ADAM10 and ADAM17 (sheddase inhibitor) [1]

[3]

Primary Research
Applications

Investigation of cancers including breast cancer, colorectal cancer, gliomas, and

non-Hodgkin lymphoma; studying tumor growth, metastasis, and combination
therapies to overcome drug resistance [1] [3] [4]

Key Biological
Effect

Blocks proteolytic "shedding" of cell surface proteins, inhibiting activation of
EGFR and other HER receptor pathways, and reducing release of soluble

factors like TNF-α [2] [3]
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Property Description

Development
Status

Clinical development discontinued after Phase II trials (as of 2011) [5]

Mechanism of Action and Signaling Pathways

Aderbasib exerts its research effects by inhibiting the metalloproteinase activity of ADAM10 and ADAM17

[3]. These proteins are responsible for the proteolytic "shedding" of various membrane-bound proteins,

releasing their soluble ectodomains [2].

Key Substrates and Pathways: The most significant substrates in oncology include ligands of the

Epidermal Growth Factor Receptor (EGFR), which Aderbasib inhibits, blocking activation through
all four HER receptors for more complete pathway inhibition [2]. ADAM17 is also a primary enzyme

for cleaving membrane-bound Tumor Necrosis Factor-alpha (TNF-α) to its soluble, active form [6].
Functional Consequences: By inhibiting this shedding process, Aderbasib can suppress tumor cell

proliferation and has shown antiviral effects in research models [2]. In the tumor microenvironment,
inhibiting ADAM17 can affect vascular permeability and pre-metastatic niche formation [7].

The following diagram illustrates the mechanism of Aderbasib and its cellular effects.
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Research Applications and Experimental Data

Aderbasib has been investigated in various preclinical cancer models. The table below summarizes key

experimental findings from recent research.
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Cancer Model / Context Experimental Findings Reference

Pediatric Glioblastoma
(SU-pcGBM2
xenografts)

Intraperitoneal injection (50 mg/kg, 5 days/week) resulted in
strong inhibition of orthotopic xenograft growth. [2]

[2]

Colorectal Cancer
(CRC)

Combined with protein therapeutic PEPD-G278D to

overcome tumor resistance to EGFR inhibitors; Aderbasib
enhanced target engagement by PEPD-G278D. [4]

[4]

CRC Metastasis Oral administration (30 mg/kg every 3 days) reduced CRC
metastasis in a mouse model; study highlighted role of

ADAM17 in pre-metastatic niche formation. [7]

[7]

Experimental Protocols

For researchers, the following experimental details from published studies can serve as a methodological

reference.

In Vitro Antiviral Assay (from reference [2])

Cell Line: PK15 cells.
Procedure: Cells were treated with Aderbasib at concentrations ranging from 100 μM to 1 mM (0.5-

hour incubation).
Outcome: The compound demonstrated resistance to CSFV (Classical Swine Fever Virus)

pseudovirus, indicating an antiviral effect.

In Vivo Efficacy Study (from reference [2])

Animal Model: NSG mice with SU-pcGBM2 xenografts.

Dosing: 50 mg/kg via intraperitoneal (i.p.) injection.
Schedule: 5 days per week, starting at week 4, for a duration of 2 weeks.

Formulation: The injection solution consisted of "% DMSO, 2% Tween 80, 48% PEG300, 48%
water".
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In Vivo Metastasis Study (from reference [7])

Animal Model: Athymic BALB/c-nu/nu mice.
Dosing: 30 mg/kg via oral administration (P.O.).

Schedule: Administered every three days following CRC cell implantation.
Purpose: The study evaluated the effect of Aderbasib on reducing CRC metastasis in vivo.

Key Considerations for Researchers

Specificity and Off-Target Effects: While designed to target ADAM10/ADAM17, researchers should
be aware that the selectivity of Aderbasib should be verified in specific experimental systems to rule

out off-target effects.
Clinical Translation Status: It is important to note that Aderbasib's clinical development for cancers

like metastatic breast cancer was halted in 2011 after Phase II trials [5]. Its current utility is primarily
as a tool compound for basic and translational research to understand sheddase function and

explore new combination strategies [4].

In summary, Aderbasib serves as a valuable pharmacological tool in laboratory research for probing the

roles of ADAM10 and ADAM17 in disease, with a particular focus on cancer progression, metastasis, and

mechanisms to overcome drug resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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